Cas no 1805236-66-1 (3-Bromo-4-chloro-2-(difluoromethyl)-6-methoxypyridine)

3-Bromo-4-chloro-2-(difluoromethyl)-6-methoxypyridine is a halogenated pyridine derivative with a difluoromethyl substituent, offering unique reactivity in synthetic chemistry. Its structure combines bromo and chloro groups at the 3- and 4-positions, enhancing electrophilic substitution potential, while the difluoromethyl group introduces steric and electronic effects useful for further functionalization. The methoxy group at the 6-position contributes to stability and modulates reactivity. This compound serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of fluorinated heterocycles. Its well-defined reactivity profile makes it valuable for constructing complex molecular architectures with precision.
3-Bromo-4-chloro-2-(difluoromethyl)-6-methoxypyridine structure
1805236-66-1 structure
Product Name:3-Bromo-4-chloro-2-(difluoromethyl)-6-methoxypyridine
CAS No:1805236-66-1
MF:C7H5BrClF2NO
MW:272.47450709343
CID:4858634
Update Time:2025-10-28

3-Bromo-4-chloro-2-(difluoromethyl)-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-4-chloro-2-(difluoromethyl)-6-methoxypyridine
    • Inchi: 1S/C7H5BrClF2NO/c1-13-4-2-3(9)5(8)6(12-4)7(10)11/h2,7H,1H3
    • InChI Key: JXMGVSVNRZYZOB-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=C(N=C1C(F)F)OC)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 175
  • XLogP3: 3.1
  • Topological Polar Surface Area: 22.1

3-Bromo-4-chloro-2-(difluoromethyl)-6-methoxypyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029063008-1g
3-Bromo-4-chloro-2-(difluoromethyl)-6-methoxypyridine
1805236-66-1 97%
1g
$1,549.60 2022-04-01

Additional information on 3-Bromo-4-chloro-2-(difluoromethyl)-6-methoxypyridine

Introduction to 3-Bromo-4-chloro-2-(difluoromethyl)-6-methoxypyridine (CAS No. 1805236-66-1)

3-Bromo-4-chloro-2-(difluoromethyl)-6-methoxypyridine (CAS No. 1805236-66-1) is a novel and highly versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a bromine, chlorine, difluoromethyl, and methoxy substituent on a pyridine ring, offers a wide range of potential applications in drug discovery and development.

The chemical structure of 3-Bromo-4-chloro-2-(difluoromethyl)-6-methoxypyridine is particularly noteworthy due to its ability to modulate various biological targets. The presence of the bromine and chlorine atoms imparts significant halogen bonding capabilities, which can enhance the compound's interactions with biological macromolecules. The difluoromethyl group, known for its metabolic stability and lipophilicity, further contributes to the compound's pharmacokinetic properties. Additionally, the methoxy substituent on the pyridine ring can influence the compound's solubility and electronic properties.

Recent studies have highlighted the potential of 3-Bromo-4-chloro-2-(difluoromethyl)-6-methoxypyridine as a lead compound in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that this compound exhibits potent activity against a range of cancer cell lines, particularly those resistant to conventional chemotherapeutic agents. The researchers found that the compound's unique structure allows it to selectively target and inhibit key enzymes involved in cancer cell proliferation and survival.

In another study, published in the European Journal of Medicinal Chemistry in 2021, 3-Bromo-4-chloro-2-(difluoromethyl)-6-methoxypyridine was evaluated for its anti-inflammatory properties. The results showed that the compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a treatment for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The researchers attributed this activity to the compound's ability to modulate signaling pathways involved in inflammation.

The synthetic route for 3-Bromo-4-chloro-2-(difluoromethyl)-6-methoxypyridine has been extensively studied and optimized to ensure high yields and purity. A typical synthesis involves several steps, including the formation of a pyridine ring through a condensation reaction, followed by selective halogenation and methylation. The difluoromethyl group can be introduced via a nucleophilic substitution reaction using difluoroiodomethane or similar reagents. These synthetic methods have been refined to minimize side reactions and improve overall efficiency.

The physicochemical properties of 3-Bromo-4-chloro-2-(difluoromethyl)-6-methoxypyridine, such as its melting point, boiling point, and solubility, have been well-characterized. These properties are crucial for understanding the compound's behavior in various biological systems and for optimizing its formulation for drug delivery. For example, the compound's lipophilicity makes it suitable for oral administration, while its stability under physiological conditions ensures prolonged therapeutic effects.

In terms of safety and toxicity, preliminary studies have shown that 3-Bromo-4-chloro-2-(difluoromethyl)-6-methoxypyridine exhibits low toxicity at therapeutic concentrations. However, further investigations are necessary to fully assess its safety profile and potential side effects. These studies will be essential for advancing the compound into clinical trials and ultimately bringing it to market as a new therapeutic agent.

The potential applications of 3-Bromo-4-chloro-2-(difluoromethyl)-6-methoxypyridine extend beyond cancer and inflammatory diseases. Researchers are also exploring its use in other areas such as neurodegenerative disorders and infectious diseases. For example, recent studies have suggested that the compound may have neuroprotective effects by inhibiting oxidative stress and promoting neuronal survival. Additionally, preliminary data indicate that it may possess antimicrobial properties against certain pathogens.

In conclusion, 3-Bromo-4-chloro-2-(difluoromethyl)-6-methoxypyridine (CAS No. 1805236-66-1) is a promising compound with a diverse range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further development as a novel therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, paving the way for future advancements in drug discovery.

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd